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Compound of Interest

Compound Name: Alr2-IN-1

Cat. No.: B10857195

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Alr2-IN-1, a potent and selective inhibitor
of Aldose Reductase (ALR2). The document details its chemical structure, physicochemical
properties, synthesis, and biological activity, including its mechanism of action and relevant
experimental protocols.

Chemical Structure and Properties

Alr2-IN-1, with the CAS number 2799695-54-6, is a small molecule inhibitor of ALR2. Its
chemical and physical properties are summarized below.
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Property Value
2-(2-Hydroxy-5-methylbenzylidene)-N-(3-

IUPAC Name (e-Hy Y Y Y N
methoxyphenyl)hydrazine-1-carbothioamide[1]

Molecular Formula C16H17N3025[2][3]

Molecular Weight 315.39 g/mol [4]

CC1=CC=C(0)C(/C=N/NC(NC2=CC=CC(OC)=

SMILES String C2)=S)=C1[2][5][6]

Appearance White to off-white solid[6]
Solubility Soluble in DMSO at 100 mg/mL (317.07 mM)[4]
Storage Store at 4°C, protected from light[6]

Biological Activity and Mechanism of Action

Alr2-IN-1 is a potent and selective inhibitor of Aldose Reductase (ALR2) with an I1Cso of 1.42
MM.[2][6][7] It demonstrates significant antiglycemic and antioxidant properties, making it a
valuable tool for studying the complications associated with diabetes.[2][4][6][7] The selectivity
for ALR2 over the related enzyme Aldehyde Reductase (ALR1) is a key feature, with an ICso
value greater than 100 uM for ALR1.[6]

The primary mechanism of action of Alr2-IN-1 is the inhibition of the polyol pathway. Under
hyperglycemic conditions, ALR2 catalyzes the reduction of glucose to sorbitol, the first and
rate-limiting step in this pathway. The accumulation of sorbitol leads to osmotic stress and
subsequent cellular damage, contributing to diabetic complications such as neuropathy,
nephropathy, and retinopathy. By inhibiting ALR2, Alr2-IN-1 blocks this initial step, thereby
mitigating the downstream pathological effects.

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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